ALUMINUM 1 8 15 22-TETRAKIS(PHENYLTHIO)
ALUMINUM 1 8 15 22-TETRAKIS(PHENYLTHIO)
Brand Name:
Vulcanchem
CAS No.:
167093-23-4
VCID:
VC0070285
InChI:
InChI=1S/C56H32N8S4.Al.ClH/c1-5-17-33(18-6-1)65-41-29-13-25-37-45(41)53-57-49(37)62-54-47-39(27-15-31-43(47)67-35-21-9-3-10-22-35)51(59-54)64-56-48-40(28-16-32-44(48)68-36-23-11-4-12-24-36)52(60-56)63-55-46-38(50(58-55)61-53)26-14-30-42(46)66-34-19-7-2-8-20-34;;/h1-32H;;1H/q-2;+3;/p-1
SMILES:
C1=CC=C(C=C1)SC2=CC=CC3=C2C4=NC3=NC5=C6C(=C7N5[Al+]N8C(=N4)C9=C(C8=NC1=NC(=N7)C2=C1C=CC=C2SC1=CC=CC=C1)C(=CC=C9)SC1=CC=CC=C1)C=CC=C6SC1=CC=CC=C1.[Cl-]
Molecular Formula:
C56H38AlClN8S4
Molecular Weight:
1007.6 g/mol
ALUMINUM 1 8 15 22-TETRAKIS(PHENYLTHIO)
CAS No.: 167093-23-4
Main Products
VCID: VC0070285
Molecular Formula: C56H38AlClN8S4
Molecular Weight: 1007.6 g/mol
| CAS No. | 167093-23-4 |
|---|---|
| Product Name | ALUMINUM 1 8 15 22-TETRAKIS(PHENYLTHIO) |
| Molecular Formula | C56H38AlClN8S4 |
| Molecular Weight | 1007.6 g/mol |
| Standard InChI | InChI=1S/C56H32N8S4.Al.ClH/c1-5-17-33(18-6-1)65-41-29-13-25-37-45(41)53-57-49(37)62-54-47-39(27-15-31-43(47)67-35-21-9-3-10-22-35)51(59-54)64-56-48-40(28-16-32-44(48)68-36-23-11-4-12-24-36)52(60-56)63-55-46-38(50(58-55)61-53)26-14-30-42(46)66-34-19-7-2-8-20-34;;/h1-32H;;1H/q-2;+3;/p-1 |
| Standard InChIKey | JWPNATQHLXEGSZ-UHFFFAOYSA-M |
| SMILES | C1=CC=C(C=C1)SC2=CC=CC3=C2C4=NC3=NC5=C6C(=C7N5[Al+]N8C(=N4)C9=C(C8=NC1=NC(=N7)C2=C1C=CC=C2SC1=CC=CC=C1)C(=CC=C9)SC1=CC=CC=C1)C=CC=C6SC1=CC=CC=C1.[Cl-] |
| Canonical SMILES | C1=CC=C(C=C1)SC2=CC=CC3=C2C4=NC3=NC5=C6C(=C7N5[Al+]N8C(=N4)C9=C(C8=NC1=NC(=N7)C2=C1C=CC=C2SC1=CC=CC=C1)C(=CC=C9)SC1=CC=CC=C1)C=CC=C6SC1=CC=CC=C1.[Cl-] |
| PubChem Compound | 16717633 |
| Last Modified | Nov 11 2021 |
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